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Compound of Interest

Compound Name: Mefenamic acid-13C6

Cat. No.: B12058308 Get Quote

An In-depth Technical Guide to Mefenamic Acid-¹³C₆

This technical guide provides a comprehensive overview of Mefenamic acid-¹³C₆, an

isotopically labeled form of the non-steroidal anti-inflammatory drug (NSAID) Mefenamic acid.

This guide is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its physicochemical properties, mechanism of action, relevant

experimental protocols, and quantitative data.

Physicochemical Properties
Mefenamic acid-¹³C₆ is a stable, isotopically labeled version of Mefenamic acid, where six

carbon atoms in the benzoic ring are replaced with ¹³C isotopes. This labeling makes it a

valuable internal standard for mass spectrometry-based quantitative analyses, such as

pharmacokinetic and metabolic studies.

Property Value Citations

CAS Number 1325559-19-0 [1][2][3][4]

Molecular Formula C₉¹³C₆H₁₅NO₂ [1][3]

Molecular Weight 247.24 g/mol [1][3][5]

Synonyms

2-(2,3-

Dimethylphenylamino)benzoic-

¹³C₆ Acid

[3]
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Mechanism of Action: Inhibition of Prostaglandin
Synthesis
The primary mechanism of action for Mefenamic acid, like other NSAIDs, is the inhibition of the

cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[6] These enzymes are crucial

for the conversion of arachidonic acid into prostaglandins, which are key mediators of

inflammation, pain, and fever.[7] By blocking the action of COX enzymes, Mefenamic acid

reduces the synthesis of prostaglandins, thereby exerting its anti-inflammatory, analgesic, and

antipyretic effects.[6][8] Mefenamic acid acts as a competitive inhibitor of both COX-1 and

COX-2.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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